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Compound of Interest

Compound Name: Benzyl pyridine-1(2H)-carboxylate

Cat. No.: B1610051 Get Quote

An In-depth Technical Guide to Benzyl pyridine-
1(2H)-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl pyridine-1(2H)-
carboxylate, a heterocyclic compound of interest in synthetic and medicinal chemistry. This

document outlines its chemical properties, a detailed experimental protocol for its synthesis,

and its potential applications as a versatile chemical intermediate.

Core Compound Data
Benzyl pyridine-1(2H)-carboxylate, also known by its synonym 1-Cbz-1,2-dihydropyridine, is

a derivative of pyridine.[1] The structural and chemical data for this compound are summarized

below.
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Property Value Reference

IUPAC Name
Benzyl pyridine-1(2H)-

carboxylate

CAS Number 79328-85-1 [1]

Molecular Formula C₁₃H₁₃NO₂ [1]

Molecular Weight 215.25 g/mol [1]

Synonyms

1-Cbz-1,2-dihydropyridine,

1(2H)-Pyridinecarboxylic acid,

phenylmethyl ester

Chemical Synthesis
The synthesis of N-substituted 1,2-dihydropyridines is a common objective in organic synthesis

due to their utility as precursors to valuable piperidine and pyridine derivatives.[2] A widely

employed method for the preparation of N-alkoxycarbonyl-1,2-dihydropyridines is the reduction

of pyridine in the presence of a suitable chloroformate. This approach, often referred to as a

modified Fowler Reduction, provides a direct route to the title compound.[3]

This protocol is based on the general method for the synthesis of N-substituted 1,2-

dihydropyridines by the reduction of pyridine with sodium borohydride in the presence of benzyl

chloroformate.

Materials:

Pyridine

Sodium borohydride (NaBH₄)

Benzyl chloroformate (Cbz-Cl)

Anhydrous Tetrahydrofuran (THF)

Methanol (MeOH)
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve pyridine (1.0 equivalent) in anhydrous THF.

Cool the solution to -70 °C using a dry ice/acetone bath.

In a separate flask, prepare a solution of benzyl chloroformate (1.1 equivalents) in anhydrous

THF.

Slowly add the benzyl chloroformate solution to the cooled pyridine solution.

In another flask, prepare a solution of sodium borohydride (1.5 equivalents) in methanol.

Add the sodium borohydride solution dropwise to the reaction mixture, maintaining the

temperature at -70 °C.

After the addition is complete, allow the reaction to stir at -70 °C for 2-3 hours.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and extract with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to obtain pure Benzyl
pyridine-1(2H)-carboxylate.
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Reactants

Reaction Steps

Product

Pyridine

Activation of Pyridine
with Benzyl Chloroformate

in THF at -70°C

Benzyl Chloroformate Sodium Borohydride

Reduction with NaBH4
in Methanol at -70°C

Quenching with
aqueous NH4Cl

Extraction and Drying

Column Chromatography

Benzyl pyridine-1(2H)-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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